Cas no 1400-61-9 (Nystatin)

Nystatin is an oral effective polyene antifungal antibiotic, which is effective against yeast and mycoplasma Nystatin can increase the permeability of plasma membrane to small monovalent ions including chloride ion Nystatin is a cholesterol sequestering reagent, which can partially prevent oxaliplatin induced lipid raft aggregation \dr4 and DR5 aggregation, thereby reducing cell apoptosis

Nystatin structure

Product Name:Nystatin

CAS No:1400-61-9

Molecular Formula:C₄₇H₇₅NO₁₇

Molecular Weight:926.0949

MDL:MFCD27989284

CID:41317

PubChem ID:6433272

Nystatin Properties

Names and Identifiers

- nystatin dihydrate
- nystatin suspension cell culture tested
- Nystatin, Streptomyces noursei, Sterile, TC Grade
- Nystatin
- Nysfungin
- Nystatin (Fungicidin)
- NYSTATIN, GAMMA IRRADIATED
- biofanal
- Fungicidin Mycostatin
- Mg research grade
- MORONAL
- nilstat
- Nyotran
- Nystain
- nystan
- nystatin A1
- nystatin A2
- Nystatin Min. 4 400 units
- Nystex
- Nystop
- stamycin
- USP, ≥4,400 units
- Fungicidin
- Mycostatin
- 33-[(3-Amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-Dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- Fungi
- (1R,15R,16S,17S,18R,19E,21Z,25E,27E,29E,31E)-33-[(2R,3R,4R,5R,6S)-4-Amino-3,5-dihydroxy-6-methyloxan
- Mycostatin 20
- Terrastatin
- Candex Lotion
- SCHEMBL284974
- (1S,15S,16R,17R,18S)-33-{[(2S,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- EPA Pesticide Chemical Code 202800
- EINECS 215-749-0
- UNII-BDF1O1C72E
- KS-1373
- Candio-hermal
- nystatin
- (1S,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E)-33-[(3-amino-3,6-dideoxy-a-D-mannopyranosyl)oxy]-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- Nystatin LF (liposome)
- Moronal (antibiotic)
- Nystatinum
- NSC 150817
- AI3-26526
- EN300-19639979
- Nistatin
- Mykostatyna
- (Liposomal Nystatin)Nyotrantrade mark
- Myconystatin
- Nystatyna [Polish]
- DB00646
- Caswell No. 607B
- Nistatina [INN-Spanish]
- Mycostatin Pastilles
- Nystatyna
- AKOS016339654
- AV & NYS
- 1400-61-9
- Nystavescent
- Zydin E
- Nystatine [INN-French]
- HSDB 3138
- Nystatin [USP:INN:BAN:JAN]
- Diastatin
- Nystatin A
- Herniocid
- (4E,6E,8E,10E,14E,16E,18S,19R,20R,21S,35S)-3-[(2S,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-19,25,27,29,32,33,35,37-octahydroxy-18,20,21-trimethyl-23-oxo-22,39-dioxabicyclo[33.3.1]nonatriaconta-4,6,8,10,14,16-hexaene-38-carboxylic acid
- Nystatinum [INN-Latin]
- Nystatine
- Nilstat
- Nystan
- VQOXZBDYSJBXMA-RKEBNKJGSA-N
- Stamycin
- Biofanal
- Moronal
- NYSTATIN
- +Expand
- MDL： MFCD27989284
- InChIKey： VQOXZBDYSJBXMA-YODPUYMMSA-N
- Inchi： 1S/C47H75NO17/c1-27-17-15-13-11-9-7-5-6-8-10-12-14-16-18-34(64-46-44(58)41(48)43(57)30(4)63-46)24-38-40(45(59)60)37(54)26-47(61,65-38)25-36(53)35(52)20-19-31(49)21-32(50)22-33(51)23-39(55)62-29(3)28(2)42(27)56/h5-6,8,10-18,27-38,40-44,46,49-54,56-58,61H,7,9,19-26,48H2,1-4H3,(H,59,60)/b6-5+,10-8+,13-11+,14-12+,17-15+,18-16+/t27-,28-,29-,30+,31?,32?,33?,34?,35?,36?,37?,38?,40?,41-,42+,43+,44-,46+,47+/m1/s1
- SMILES： O1C2([H])C([H])([H])C([H])(C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])=C([H])C([H])=C([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])OC(C([H])([H])C([H])(C([H])([H])C([H])(C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[C@]1(C([H])([H])C([H])(C2([H])C(=O)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])=O)O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])N([H])[H])O[H] |c:9,13,17,21,31,35|

Computed Properties

Exact Mass: 925.50300
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 18
Rotatable Bond Count: 3
Monoisotopic Mass: 925.5035
Heavy Atom Count: 65
Complexity: 1620
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 9
Defined Bond Stereocenter Count: 6
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Surface Charge: 0
Topological Polar Surface Area: 320

Experimental Properties

LogP: 1.47860
PSA: 327.45000
Merck: 13,6770
Refractive Index: 1.503
Boiling Point: 476°Cat760mmHg
Melting Point: >155°C (dec.)
Flash Point: 127.3°C
Solubility: H2O: insoluble
Color/Form: Suspension
Solubility: Insoluble in water.
Specific Rotation: D25 -10° (glacial acetic acid); +21° (pyridine); +12° (DMF); -7° (0.1N HCl in methanol)
Density: 1.31 g/cm3

Nystatin Security Information

RTECS：RF5950000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R11
Dangerous goods sign： F C
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：-20°C, protect from light
Risk Phrases： 11-34
Signal Word：Warning
Toxicity：LD50 i.p. in mice: ~200 mg/kg (Seneca)
HazardClass：3
FLUKA BRAND F CODES：10-8-23

Nystatin Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Nystatin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001CET-1g	Nystatin	1400-61-9		1g	$32.00	2024-06-21
A2B Chem LLC	AA61941-1g	Nystatin dihydrate	1400-61-9		1g	$17.00	2024-04-20
abcr	AB349433-	Nystatin; .	1400-61-9			€104.40	2022-06-10
Apollo Scientific	BIN0138-1g	Nystatin dihydrate	1400-61-9		1g	£10.00	2023-08-31
BioAustralis	BIA-N1416-5 mg	Nystatin A1	1400-61-9	>95%byHPLC	5mg	$63.00	2023-09-15
ChemScence	CS-1235-200mg	Nystatin	1400-61-9	98.29%	200mg	$60.0	2022-04-27
DC Chemicals	DC22387-1 g	Nystatin	1400-61-9	>98%	1g	$150.0	2022-02-28
eNovation Chemicals LLC	D329977-1g	33-[(3-Amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-Dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid	1400-61-9	97%	1g	$200	2022-06-07
Key Organics Ltd	KS-1373-1MG	Nystatin	1400-61-9	>97%	1mg	£36.00	2023-09-07
LKT Labs	N9874-500 KU	Nystatin	1400-61-9	4400u/mg	500 ku	$33.80	2024-05-21